Cas no 2680721-72-4 (2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680721-72-4
• MF: C₁₀H₇F₃N₂O₆
• MW: 308.167593240738
• CID: 5632262
• PubChem ID: 165920665
• Update Time: 2025-09-28

2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291795
• 2-methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid
• 2680721-72-4
• 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7F3N2O6/c1-21-7-3-5(14-9(18)10(11,12)13)6(15(19)20)2-4(7)8(16)17/h2-3H,1H3,(H,14,18)(H,16,17)
• InChI Key： PWYBVFLDPILPTG-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(C(=O)O)=CC=1[N+](=O)[O-])OC)=O)(F)F

Computed Properties

• Exact Mass: 308.02562043g/mol
• Monoisotopic Mass: 308.02562043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680721-72-4)

2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680721-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitrobenzoic acid derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a methoxy group, a nitro group, and a trifluoroacetamido moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitroaromatic compounds like 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid has surged due to their role in developing antimicrobial agents and herbicides. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or pathways in diseases such as cancer and infectious diseases. The compound’s trifluoroacetamido group enhances its stability and bioavailability, making it a valuable candidate for further optimization.

The synthesis of 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid involves multi-step organic reactions, including nitration, acylation, and esterification. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its quality. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthetic routes for this compound, aligning with global sustainability goals.

One of the most frequently searched questions about 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored in a dry environment. This property makes it suitable for laboratory use and further derivatization. Additionally, its electron-withdrawing groups contribute to its reactivity in nucleophilic substitution reactions, a feature highly valued in medicinal chemistry.

The application of 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid extends beyond pharmaceuticals. It is also explored in the development of advanced materials, such as polymers and coatings, where its aromatic structure and functional groups can impart unique properties like UV resistance and thermal stability. The compound’s nitro group is particularly useful in designing photoactive materials, which are increasingly relevant in renewable energy technologies like solar cells.

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In conclusion, 2-Methoxy-5-nitro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680721-72-4) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions to contemporary challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic and medicinal chemistry.